Cas no 499796-85-9 (4-Thiazolol, 2-(4-fluorophenyl)-, hydrochloride)

• Product Name: 4-Thiazolol, 2-(4-fluorophenyl)-, hydrochloride
• CAS No: 499796-85-9
• MF: C₉H₇ClFNOS
• MW: 231.674383401871
• CID: 1553292
• PubChem ID: 146681965
• Update Time: 2025-04-21

4-Thiazolol, 2-(4-fluorophenyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolol, 2-(4-fluorophenyl)-, hydrochloride
• 2-(4-fluorophenyl)-1,3-thiazol-4-ol;hydrochloride
• 2-(4-fluorophenyl)-1,3-thiazol-4-ol hydrochloride
• DR-0033
• 499796-85-9
• AKOS037652387

• Inchi： 1S/C9H6FNOS.ClH/c10-7-3-1-6(2-4-7)9-11-8(12)5-13-9;/h1-5,12H;1H
• InChI Key： BKTFPAWQUASAKL-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(N=C1C1C=CC(=CC=1)F)O

Computed Properties

• Exact Mass: 230.99221
• Monoisotopic Mass: 230.9920909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 33.12